Cas no 828938-82-5 (6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester)

6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester structure
828938-82-5 structure
Product name:6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester
CAS No:828938-82-5
MF:C13H15NO2
MW:217.2637
CID:716084
PubChem ID:12181018

6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxylicacid, 1,2-dihydro-2,2-dimethyl-, methyl ester
    • 6-Quinolinecarboxylicacid,1,2-dihydro-2,2-dimethyl-,methylester(9CI)
    • Methyl 2,2-dimethyl-1,2-dihydroquinoline-6-carboxylate
    • Methyl 2,2-dimethyl-1,2-dihydro-6-quinolinecarboxylate
    • 828938-82-5
    • Inchi: InChI=1S/C13H15NO2/c1-13(2)7-6-9-8-10(12(15)16-3)4-5-11(9)14-13/h4-8,14H,1-3H3
    • InChI Key: MFIPKIIJGXMQLZ-UHFFFAOYSA-N
    • SMILES: CC1(C=CC2=C(N1)C=CC(=C2)C(=O)OC)C

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 2.7

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